Cas no 482-45-1 (Isoimperatorin)

Isotemperatorin, a methanol extract from the root of Angelica dahurica, effectively inhibits acetylcholinesterase (AChE) with an IC50 of 74.6 μ M

Isoimperatorin structure

Product Name:Isoimperatorin

CAS No:482-45-1

Molecular Formula:C₁₆H₁₄O₄

Molecular Weight:270.2800

MDL:MFCD00272155

CID:37685

PubChem ID:329761149

Isoimperatorin Properties

Names and Identifiers

- isoimperatorin
- 4-PRENYLOXYPSORALEN
- ISOIMPERATORIN(P)
- Isomperatorin
- 4-(3-Methylbut-2-enoxy)furo[3,2-g]chromen-7-one
- 4-(Isopentenyloxy)-7H-furo[3,2-g][1]benzopyran-7-one
- 4-[(3-Methyl-2-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- Isoimperatoin
- 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(3-methyl-2-buten-1-yl)oxy]-
- Iisoimperatorin
- Auraptin
- Cnidin
- isoimperatonin
- 4-(3-Methylbut-2-enyloxy)furo[3,2-g]chromen-7-one
- 4-[(3-Methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- [ "" ]
- Iso-imperatorin
- Iso Imperatorin
- 4-[(3-methylbut-2-en-1-yl)oxy]-7h-furo[3,2-g]chromen-7-one
- 0ZMV066080
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((3-methyl-2-butenyl)oxy)-
- 7,4-[(3-methyl-2-butenyl)oxy]-7H-furo[3,2-g]-1-benzopyran-7-one
- SMR000156243
- 4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3
- CCG-267156
- CHEMBL448060
- 4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
- MLS000574919
- IGWDEVSBEKYORK-UHFFFAOYSA-N
- BCP10721
- BDBM50242377
- MEGxp0_000090
- CHEBI:66071
- BRD-K40367461-001-01-0
- DTXSID60197460
- HSDB 8496
- Q-100533
- FT-0656369
- Q1552561
- 4-((3-methylbut-2-en-1-yl)oxy)-7H-furo(3,2-g)chromen-7-one
- 7H-Furo[3,2-g][1]benzopyran-7-one, 4-((3-methyl-2-butenyl)oxy)-
- NCGC00180809-01
- s3904
- 4-[(3-Methyl-2-butenyl)oxy]-7H-furo[3,2-g]chromen-7-one #
- MLS001048978
- MFCD00272155
- C16976
- AKOS015895143
- 4-[(3-Methyl-2-buten-1-yl)oxy]-7H-Furo[3,2-g][1]benzopyran-7-one; 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(3-methyl-2-butenyl)oxy]- (8CI,9CI); Isoimperatorin (6CI); 4-[(3-Methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- NS00094752
- HMS2268M21
- BS-17328
- DTXCID70119951
- A871937
- 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(3-methyl-2-butenyl)oxy]-
- Oprea1_630212
- HY-N0286
- SCHEMBL15090959
- 482-45-1
- ACon1_000176
- AC-8047
- 4-(3-methylbut-2-enyloxy)-7H-furo[3,2-g]chromen-7-one
- CS-5801
- Oprea1_655950
- Isoimperatorin, analytical standard
- UNII-0ZMV066080
- 7,4-((3-methyl-2-butenyl)oxy)-7H-furo(3,2-g)-1-benzopyran-7-one
- MLSMR
- STL564896
- DB-050314
- +Expand
- MDL： MFCD00272155
- InChIKey： IGWDEVSBEKYORK-UHFFFAOYSA-N
- Inchi： 1S/C16H14O4/c1-10(2)5-7-19-16-11-3-4-15(17)20-14(11)9-13-12(16)6-8-18-13/h3-6,8-9H,7H2,1-2H3
- SMILES： O(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C1=C2C([H])=C([H])C(=O)OC2=C([H])C2=C1C([H])=C([H])O2

Computed Properties

Exact Mass: 270.089209g/mol
Surface Charge: 0
XLogP3: 3.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 270.089209g/mol
Monoisotopic Mass: 270.089209g/mol
Topological Polar Surface Area: 48.7Å²
Heavy Atom Count: 20
Complexity: 436
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 270.28

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
LogP: 3.88420
PSA: 52.58000
Refractive Index: 1.606
Boiling Point: 448.3°C at 760 mmHg
Melting Point: 107-111°C
Vapor Pressure: 1.4X10-7 mm Hg at 25 °C (est)
Flash Point: 224.9 °C
Solubility: In water, 8 mg/L at 25 °C (est)
Color/Form: Cryst.
Density: 1.2420

Isoimperatorin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006XF2-5mg	Isoimperatorin	482-45-1	≥98%	5mg	$72.00	2024-05-01
A2B Chem LLC	AD22446-5mg	Isoimperatorin	482-45-1	≥98%	5mg	$29.00	2024-04-19
Ambeed	A172258-1mg	4-((3-Methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one	482-45-1	95%	1mg	$6.0	2024-07-19
ChemScence	CS-5801-5mg	Isoimperatorin	482-45-1	98.93%	5mg	$60.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0785-20mg	Isoimperatorin	482-45-1	98%	20mg	$35	2023-09-20
DC Chemicals	DCY-007-20 mg	Isoimperatorin	482-45-1	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D512558-20mg	Isoimperatorin	482-45-1	97%	20mg	$200	2022-06-08
Fluorochem	221555-1g	Isoimperatorin	482-45-1	95%	1g	￡237.00	2022-03-01
FUJIFILM	096-06961-10mg	Isoimperatorin Standard	482-45-1		10mg	JPY 16500	2023-09-15
LKT Labs	I4962-5 mg	Isoimperatorin	482-45-1	≥98%	5mg	$91.60	2023-07-11